N1-(benzo[d]oxazol-2-yl)ethane-1,2-diamine

• Molecular Formula: C9H11N3O
• Molecular Weight: 177.20 g/mol
• IUPAC Name: N'-(1,3-benzoxazol-2-yl)ethane-1,2-diamine
• InChI: InChI=1S/C9H11N3O/c10-5-6-11-9-12-7-3-1-2-4-8(7)13-9/h1-4H,5-6,10H2,(H,11,12)
• InChI Key: PPNVXGYNLZDCOU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(O2)NCCN

Description

N1-(benzo[d]oxazol-2-yl)ethane-1,2-diamine is a useful research compound. Its molecular formula is C9H11N3O and its molecular weight is 177.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

tert-Butyl 2-(benzo[d]oxazol-2-ylamino)ethylcarbamate (515.7 mg, 1.86 mmol) was dissolved in warm p-dioxane (6 mL) and was treated with 4N HCl in 1,4-dioxane (6 mL, 24.0 mmol). The resulting mixture was stirred for 3 h as a solid separated from the acidic solution. Then, additional 4N HCl (2 mL, 8.0 mmol) was added and the resulting mixture stirred for 1 h, then stored in the freezer overnight. The resulting solid was collected by filtration, washed with 1,4-dioxane, then dried in vacuum oven overnight at room temperature to yield the corresponding hydrochloride salt of N1-(benzo[d]oxazol-2-yl)ethane-1,2-diamine as a white powder.